Cas no 125001-04-9 (Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI))
125001-04-9 structure
Product Name:Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
CAS No:125001-04-9
MF:C7H4Cl2O3
MW:207.010860443115
CID:1022385
PubChem ID:14748636
Update Time:2025-04-20
Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI)
- 2,3-dichloro-4,5-dihydroxybenzaldehyde
- 125001-04-9
- DRELBLKEYWKKNI-UHFFFAOYSA-N
- BENZALDEHYDE, 2,3-DICHLORO-4,5-DIHYDROXY-
- SCHEMBL10399122
- DB-273526
- DTXSID00563605
-
- Inchi： 1S/C7H4Cl2O3/c8-5-3(2-10)1-4(11)7(12)6(5)9/h1-2,11-12H
- InChI Key： DRELBLKEYWKKNI-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=C(C=C1C=O)O)O)Cl
Computed Properties
- Exact Mass: 205.95382
- Monoisotopic Mass: 205.9537494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Benzaldehyde, 2,3-dichloro-4,5-dihydroxy- (9CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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